N-(2-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C18H16FN3O3/c1-24-14-8-6-12(7-9-14)18-22-21-17(25-18)10-16(23)20-11-13-4-2-3-5-15(13)19/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key: KTQDGTIHSQFJJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)CC(=O)NCC3=CC=CC=C3F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

N-(2-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Radioligand Development for Brain Imaging

Compounds structurally related to N-(2-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide have been synthesized and evaluated as potent radioligands for peripheral benzodiazepine receptors (PBR), indicating their potential use in brain imaging. Radioligands such as [18F]FMDAA1106 and [18F]FEDAA1106 have shown high binding affinity to PBRs, suggesting their utility in exploring brain pathologies and receptor distribution through PET imaging techniques (Zhang et al., 2003).

Antimicrobial and Antitumor Activities

Derivatives of oxadiazole, including those with the acetamide moiety, have been synthesized and shown to exhibit antimicrobial and antitumor activities. For instance, new derivatives have been developed with significant anti-inflammatory activities, indicating their potential as chemotherapeutic agents. The synthesis of novel compounds and evaluation of their biological activities underline the importance of these chemicals in developing new therapeutic agents (Sunder & Maleraju, 2013).

Exploring Chemical Structures and Biological Interactions

The design and synthesis of new 1,3,4-oxadiazole derivatives, including benzothiazole and hydrazone derivatives, have shown promising results as chemotherapeutic agents. Such compounds have been evaluated for their antimicrobial activity against various bacteria and fungi, as well as their antiproliferative activity against human tumor cell lines, demonstrating the broad applicability of these compounds in medicinal chemistry and drug development (Kaya et al., 2017).

Synthesis and Evaluation for Specific Biological Activities

Further studies have focused on synthesizing new 2-amino-1,3,4-oxadiazole derivatives and evaluating their activity against specific pathogens, such as Salmonella typhi. These efforts highlight the ongoing research into developing targeted therapies based on the chemical structures similar to this compound and its derivatives (Salama, 2020).